Cas no 219726-62-2 (Cyclopentane,1-buten-1-yl-)

Cyclopentane,1-buten-1-yl- structure
Cyclopentane,1-buten-1-yl- structure
Product Name:Cyclopentane,1-buten-1-yl-
CAS No:219726-62-2
MF:C9H16
MW:124.223342895508
CID:243699
PubChem ID:5365707
Update Time:2025-04-19

Cyclopentane,1-buten-1-yl- Chemical and Physical Properties

Names and Identifiers

    • Cyclopentane,1-buten-1-yl-
    • 1-BUTENYLCYCLOPENTANE
    • but-1-enylcyclopentane
    • Cyclopentane,1-buten-1-yl
    • Cyclopentane,2-butenyl
    • trans-1-Butenylcyclopentane
    • J-500158
    • (1E)-1-Butenylcyclopentane #
    • (1E)-1-buten-1-yl-cyclopentane
    • VBTJJCNOBRVHLY-ZZXKWVIFSA-N
    • 219726-62-2
    • (E)-but-1-enylcyclopentane
    • 157724-07-7
    • [(E)-but-1-enyl]cyclopentane
    • AKOS006271787
    • DTXSID001016244
    • Inchi: 1S/C9H16/c1-2-3-6-9-7-4-5-8-9/h3,6,9H,2,4-5,7-8H2,1H3/b6-3+
    • InChI Key: VBTJJCNOBRVHLY-ZZXKWVIFSA-N
    • SMILES: C1(/C=C/CC)CCCC1

Computed Properties

  • Exact Mass: 124.12500
  • Monoisotopic Mass: 124.125200510g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 86.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0.00000
  • LogP: 3.14280
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